Cas no 1183625-32-2 (Cyclopentyl (3,4-difluorophenyl)methanol)

• Product Name: Cyclopentyl (3,4-difluorophenyl)methanol
• CAS No: 1183625-32-2
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• MDL: MFCD12153597
• CID: 5167185
• Update Time: 2026-03-04

Cyclopentyl (3,4-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl (3,4-difluorophenyl)methanol
• Cyclopentyl(3,4-difluorophenyl)methanol
• Benzenemethanol, α-cyclopentyl-3,4-difluoro-

• MDL： MFCD12153597
• Inchi： 1S/C12H14F2O/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8,12,15H,1-4H2
• InChI Key： NQQGGQKMZKFRJO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1CCCC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Additional information on Cyclopentyl (3,4-difluorophenyl)methanol

Comprehensive Overview of Cyclopentyl (3,4-difluorophenyl)methanol (CAS No. 1183625-32-2)

Cyclopentyl (3,4-difluorophenyl)methanol (CAS No. 1183625-32-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both cyclopentyl and 3,4-difluorophenyl groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern medicinal chemistry.

The compound's fluorine-substituted aromatic ring enhances its metabolic stability and lipophilicity, key factors in optimizing drug-like properties. This aligns with current trends in pharmaceutical R&D, where fluorinated compounds are increasingly sought after for their ability to improve pharmacokinetic profiles. A growing number of studies focus on how Cyclopentyl (3,4-difluorophenyl)methanol derivatives can address challenges in CNS drug delivery—a frequently searched topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, the cyclopentyl methanol moiety offers a rigid yet flexible scaffold for further functionalization. This characteristic is crucial for fragment-based drug discovery (FBDD), a strategy widely discussed in recent scientific literature. The compound's CAS No. 1183625-32-2 serves as an important identifier in chemical databases, often appearing in patent filings related to anti-inflammatory and antimicrobial agents—another area of high interest among researchers and investors alike.

Environmental considerations also come into play with fluorinated compounds. While not classified as hazardous, the scientific community actively investigates the biodegradation pathways of such molecules. This reflects broader societal concerns about sustainable chemistry, a subject generating substantial online searches. The 3,4-difluorophenyl group in particular has been studied for its photostability, making derivatives of this compound candidates for UV-resistant materials—an application gaining traction in specialty chemicals forums.

Analytical characterization of Cyclopentyl (3,4-difluorophenyl)methanol typically involves advanced techniques like LC-MS and NMR spectroscopy. These methods are frequently queried in search engines by chemistry professionals seeking protocol optimization. The compound's chiral center adds another dimension of interest, as enantioselective synthesis remains a cutting-edge research area with numerous publications each year discussing asymmetric synthesis approaches for similar structures.

In material science applications, the balance between the cyclopentyl group's hydrophobicity and the difluorophenyl moiety's polarity creates unique surface properties. This has led to investigations into its use as a building block for liquid crystal displays (LCDs)—a technology constantly evolving to meet consumer demands for higher resolution screens. Such interdisciplinary applications demonstrate why CAS No. 1183625-32-2 appears across diverse scientific literature.

The compound's thermal stability profile makes it suitable for high-temperature reactions, a feature often explored in process chemistry discussions. Many industrial chemists search for information about heat-resistant intermediates, placing Cyclopentyl (3,4-difluorophenyl)methanol in a valuable niche. Recent computational chemistry studies have modeled its conformational flexibility, contributing to the growing field of in silico molecular design—another trending topic in AI-assisted research.

Patent analysis reveals that derivatives of Cyclopentyl (3,4-difluorophenyl)methanol frequently appear in claims related to crop protection agents. This connects to global discussions about food security and sustainable agriculture—subjects generating substantial online engagement. The difluorophenyl component's electron-withdrawing properties are particularly valuable for designing pesticides with reduced environmental persistence, addressing regulatory concerns frequently searched by agrochemical professionals.

Quality control protocols for this compound emphasize the importance of HPLC purity analysis, a standard practice that many young researchers query about. The presence of fluorine atoms allows for convenient 19F NMR tracking during synthetic routes—a technique gaining popularity due to its sensitivity and minimal interference from other nuclei. These analytical aspects make CAS No. 1183625-32-2 a useful case study for teaching advanced characterization methods.

Looking forward, the scientific community continues to explore novel applications for Cyclopentyl (3,4-difluorophenyl)methanol in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems. These areas consistently rank high in academic search trends, reflecting their potential to transform therapeutic approaches. The compound's structural features position it as a valuable asset in the toolkit of medicinal chemists tackling twenty-first-century health challenges.